tert-Butyl 7-iodo-2H-pyrido[3,2-b][1,4]oxazine-4(3H)-carboxylate

• IUPAC Name: tert-butyl 7-iodo-2,3-dihydropyrido[3,2-b][1,4]oxazine-4-carboxylate
• InChI: InChI=1S/C12H15IN2O3/c1-12(2,3)18-11(16)15-4-5-17-9-6-8(13)7-14-10(9)15/h6-7H,4-5H2,1-3H3
• InChI Key: AJYLOKUCOHNRQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2=C1N=CC(=C2)I
• Molecular Formula: C12H15IN2O3
• DSSTOX Substance ID: DTXSID50674139
• Molecular Weight: 362.16 g/mol
• CAS RN: 1198108-82-5

Description

Tert-butyl 7-iodo-2H-pyrido[3,2-b][1,4]oxazine-4(3H)-carboxylate, or simply tert-butyl 7-iodo-pyrido[3,2-b][1,4]oxazine-4(3H)-carboxylate, is a chemical compound with a unique structure. It is a derivative of the pyridine family, and is used in a variety of scientific research applications. The compound has a wide range of applications in the fields of biochemistry, pharmacology, and medicinal chemistry. It has been found to be a useful tool in the study of enzyme inhibition, drug design, and drug delivery.

Scientific Research Applications

Synthesis and Reactivity

The compound is utilized in organic synthesis, demonstrating its role in the formation of complex heterocyclic systems. Ivanov et al. (2020) described the anionic cascade recyclization of pyrazolo[5,1-c][1,2,4]triazines to various heterocyclic systems, showcasing the compound's potential as a precursor in synthesizing novel organic structures with significant yields. This process highlights the compound's utility in creating diverse molecular architectures, essential for developing new materials and potential pharmaceuticals (Ivanov, 2020).

Catalysis and Green Chemistry

In the realm of green chemistry, Zhang et al. (2009) developed an iodine–pyridine–tert-butylhydroperoxide system for the oxidation of benzylic methylenes and primary amines under solvent-free conditions. This research underscores the compound's role in facilitating environmentally benign reactions, contributing to more sustainable chemical processes. The method's efficiency and selectivity in producing ketones and nitriles from primary substrates underscore its significance in organic synthesis, offering a greener alternative to traditional oxidative processes (Zhang et al., 2009).

Molecular Modification and Biological Activity

Research on chemical modifications of related structures, aiming to explore and enhance biological activities, also aligns with the applications of tert-butyl 7-iodo-2H-pyrido[3,2-b][1,4]oxazine-4(3H)-carboxylate. For instance, Nie et al. (2020) discussed the modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a compound structurally related to the tert-butyl 7-iodo derivative. This study is part of a broader effort to develop novel analgesics with improved pharmacological profiles, demonstrating the compound's potential as a starting point for synthesizing new therapeutic agents (Nie et al., 2020).